Cas no 19153-99-2 (Sulfurous acid,gold(1+) potassium salt (2:1:3))

• Product Name: Sulfurous acid,gold(1+) potassium salt (2:1:3)
• CAS No: 19153-99-2
• MF: AuK₃O₆S₂
• MW: 474.387853622437
• CID: 142366
• PubChem ID: 167791
• Update Time: 2025-04-19

Sulfurous acid,gold(1+) potassium salt (2:1:3) Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid,gold(1+) potassium salt (2:1:3)
• gold(1+) tripotassium disulphite
• tripotassium,gold(1+),disulfite
• gold(1+) potassium sulfite (1:3:2)
• Potassium aurosulfite
• Potassium gold sulfite
• tripotassium;gold(1+);disulfite
• DTXSID40889674
• EINECS 242-847-0
• 19153-99-2
• NS00083105
• Sulfurous acid, gold(1+) potassium salt (2:1:3)

• Inchi： 1S/Au.3K.2H2O3S/c;;;;2*1-4(2)3/h;;;;2*(H2,1,2,3)/q4*+1;;/p-4
• InChI Key： KRZKNIQKJHKHPL-UHFFFAOYSA-J
• SMILES： [Au+].[K+].[K+].[K+].S(=O)([O-])[O-].S(=O)([O-])[O-]

Computed Properties

• Exact Mass: 473.771
• Monoisotopic Mass: 473.771
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 164.80000
• LogP: -0.27930